Cas no 120309-50-4 (2,2,2-Trichloro-1-(4,5-dibromo-1-methyl-pyrrol-2-yl)-ethanone)

• Product Name: 2,2,2-Trichloro-1-(4,5-dibromo-1-methyl-pyrrol-2-yl)-ethanone
• CAS No: 120309-50-4
• MF: C₇H₄Br₂Cl₃NO
• MW: 384.279757499695
• CID: 6311240
• PubChem ID: 57914401
• Update Time: 2024-01-14

2,2,2-Trichloro-1-(4,5-dibromo-1-methyl-pyrrol-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trichloro-1-(4,5-dibromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one
• 120309-50-4
• SCHEMBL1518439
• 2,2,2-trichloro-1-(4,5-dibromo-1-methylpyrrol-2-yl)ethanone
• EN300-6741025
• 2,2,2-trichloro-1-(4,5-dibromo-1-methyl-pyrrol-2-yl)-ethanone
• QCIVVBFXHLJKNK-UHFFFAOYSA-N
• 2,2,2-Trichloro-1-(4,5-dibromo-1-methyl-pyrrol-2-yl)-ethanone

• Inchi： 1S/C7H4Br2Cl3NO/c1-13-4(2-3(8)6(13)9)5(14)7(10,11)12/h2H,1H3
• InChI Key： QCIVVBFXHLJKNK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(Cl)(Cl)Cl)=O)N1C)Br

Computed Properties

• Exact Mass: 382.77047g/mol
• Monoisotopic Mass: 380.77252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 22Ų